Cas no 2920443-21-4 (tert-butyl (6R)-6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate)

• Product Name: tert-butyl (6R)-6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate
• CAS No: 2920443-21-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6800960
• PubChem ID: 125117342
• Update Time: 2025-05-21

tert-butyl (6R)-6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F98038
• 2920443-21-4
• TERT-BUTYL (R)-6-HYDROXY-6-METHYL-1,4-OXAZEPANE-4-CARBOXYLATE
• tert-butyl (6R)-6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(13)12-5-6-15-8-11(4,14)7-12/h14H,5-8H2,1-4H3/t11-/m1/s1
• InChI Key： YWESQLSUICNPSE-LLVKDONJSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@](C)(C1)O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl (6R)-6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate

Comprehensive Overview of tert-butyl (6R)-6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate (CAS No. 2920443-21-4)

The compound tert-butyl (6R)-6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate (CAS No. 2920443-21-4) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a 1,4-oxazepane ring and a tert-butyl carboxylate group, makes it a valuable building block for drug discovery. Recent trends in AI-driven drug design and green chemistry have increased interest in such scaffolds due to their potential in bioactive molecule optimization and stereoselective synthesis.

Researchers frequently search for "synthesis of 1,4-oxazepane derivatives" or "chiral auxiliaries in medicinal chemistry," reflecting the growing demand for enantiomerically pure compounds. The 6-hydroxy-6-methyl moiety in this molecule is particularly noteworthy, as it introduces both steric and electronic effects that influence molecular docking outcomes—a hot topic in computational chemistry forums. Moreover, its tert-butyl protecting group aligns with current industry preferences for stable intermediates in multi-step syntheses.

From an SEO perspective, questions like "How to characterize tert-butyl carboxylate compounds?" or "Applications of oxazepane in CNS drugs" dominate academic searches. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are crucial for quality control of this compound, which often appears in patents related to G-protein-coupled receptor (GPCR) modulators. The 2920443-21-4 CAS registry number ensures precise identification in chemical databases, addressing the pharmaceutical industry's need for batch-to-batch consistency.

Environmental considerations also play a role in its usage. The compound's biodegradability profile and compliance with REACH regulations are frequently queried topics, reflecting the shift toward sustainable synthetic routes. Its low hygroscopicity (a trending keyword in formulation science) makes it suitable for solid-phase peptide synthesis—another area where this intermediate shows promise. Recent publications highlight its utility in creating macrocyclic compounds, a class gaining traction in oncological therapeutics.

In process chemistry circles, discussions often center on "scale-up challenges of chiral oxazepanes." The (6R)-stereochemistry of this particular derivative offers advantages in asymmetric catalysis, a field experiencing rapid growth due to enzyme-mimetic catalysts development. Furthermore, its carboxylate ester functionality enables diverse prodrug strategies—a subject with increasing Google Scholar citations since 2022.

For patent analysts, this compound's appearance in PCT applications related to neurodegenerative disease targets underscores its commercial relevance. The hydroxy-methyl group at position 6 allows for further structure-activity relationship (SAR) studies, a common focus in high-throughput screening workflows. Safety data sheets indicate favorable occupational exposure limits, making it preferable over analogous compounds with toxicity alerts in pharmacovigilance databases.

The 4-carboxylate group’s compatibility with click chemistry reactions positions this molecule as a candidate for combinatorial library development—a technique revolutionizing fragment-based drug discovery. Analytical method development for enantiomeric excess determination of such compounds remains a highly cited topic, with supercritical fluid chromatography (SFC) emerging as a preferred technique.